6-Chloro-N~4~-cyclohexylpyrimidine-4,5-diamine

• IUPAC Name: 6-chloro-4-N-cyclohexylpyrimidine-4,5-diamine
• InChI: InChI=1S/C10H15ClN4/c11-9-8(12)10(14-6-13-9)15-7-4-2-1-3-5-7/h6-7H,1-5,12H2,(H,13,14,15)
• InChI Key: AUOMJRAPTGJJQB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C(=NC=N2)Cl)N
• Molecular Formula: C10H15ClN4
• DSSTOX Substance ID: DTXSID90280718
• Molecular Weight: 226.70 g/mol
• CAS RN: 5449-10-5

Description

6-Chloro-N~4~-cyclohexylpyrimidine-4,5-diamine, also known as 6-Chloro-N~4~-cyclohexyl-4,5-diaminopyrimidine, is a heterocyclic compound commonly used in organic synthesis. It is an intermediate in the synthesis of various drugs and pharmaceuticals, and is also used in the production of dyes, photographic chemicals, and other industrial chemicals. Its structure is composed of a pyrimidine ring with two nitrogen atoms, one of which is a cyclohexyl group. 6-Chloro-N~4~-cyclohexyl-4,5-diaminopyrimidine is a highly reactive compound and is therefore used in a variety of industrial and pharmaceutical applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Tetrahydropteridine C6-stereoisomers : This compound has been utilized in the synthesis of tetrahydropteridine C6-stereoisomers, where vicinal diamines derived from amino acids were condensed with related pyrimidinones. This process involved a series of chemical reactions leading to the stereospecific synthesis of tetrahydropteridines (Bailey, Chandrasekaran, & Ayling, 1992).

• Antiviral Activity Research : Research involving analogs of 6-Chloro-N4-cyclohexylpyrimidine-4,5-diamine has shown that these compounds can inhibit retrovirus replication in cell culture, indicating potential antiviral applications (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

Material Science and Engineering

• Polymer Synthesis : This compound has contributed to the development of novel polymers. For instance, a new diamine containing a pyridine heterocyclic group was synthesized for the preparation of poly(pyridine−imide), exhibiting good thermal stability and mechanical properties (Liaw, Wang, & Chang, 2007).

• Synthesis of High-Performance Polyimides : Research into new aromatic diamines, including those similar to 6-Chloro-N4-cyclohexylpyrimidine-4,5-diamine, has led to the development of organosoluble polyimides with high thermal stability, highlighting their potential in advanced material applications (Yang, Su, & Hsiao, 2004).

Pharmaceutical and Medical Research

• Drug Development and Molecular Studies : There has been significant research in the field of drug development, where derivatives of pyrimidine diamines have been explored for their binding mechanisms and potential therapeutic applications (Tropak, Zhang, Yonekawa, Rigat, Aulakh, Smith, Hwang, Ciufolini, & Mahuran, 2015).

• Imaging Agent Development : Studies have also focused on developing imaging agents for medical diagnostics, utilizing substituted pyrimidine diamines in the synthesis of specific radioligands (Tian, Hsin, Webster, Contoreggi, Chrousos, Gold, Habib, Ayala, Eckelman, Jacobson, & Rice, 2001).

Environmental andAgricultural Studies

• Nonpoint Source Pollution Analysis : In environmental studies, derivatives of pyrimidine diamines, akin to 6-Chloro-N4-cyclohexylpyrimidine-4,5-diamine, have been used to differentiate nonpoint sources of pesticides in surface water. This research is crucial in understanding environmental pollution and its sources (Meyer, Thurman, & Goolsby, 2001).

• Pesticide Degradation Studies : The compound has been involved in studies to understand the degradation pathways of pesticides, which is significant for assessing environmental impacts and regulatory implications of pesticide use.